molecular formula C16H11ClN2 B8583851 3-(4-Chlorobenzoyl)-isoquinoline imine

3-(4-Chlorobenzoyl)-isoquinoline imine

Cat. No.: B8583851
M. Wt: 266.72 g/mol
InChI Key: YYGQQNCZBVWYTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chlorobenzoyl)-isoquinoline imine is a useful research compound. Its molecular formula is C16H11ClN2 and its molecular weight is 266.72 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H11ClN2

Molecular Weight

266.72 g/mol

IUPAC Name

(4-chlorophenyl)-isoquinolin-3-ylmethanimine

InChI

InChI=1S/C16H11ClN2/c17-14-7-5-11(6-8-14)16(18)15-9-12-3-1-2-4-13(12)10-19-15/h1-10,18H

InChI Key

YYGQQNCZBVWYTO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=NC(=CC2=C1)C(=N)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The starting substance is prepared as follows: To a mixture of 0.62 g (26 millimoles) of metallic magnesium and 8 ml of anhydrous ether a solution of 5.0 g (26 millimoles) of 4-chloro-bromobenzene in ether is dropwise added, the Grignard solution thus-obtained is admixed with 3.1 g (20 millimoles) of 3-cyano-isoquinoline, and the reaction mixture is stirred at room temperature for an hour. The Grignard complex is decomposed with an ammonium chloride solution, the solvent is distilled off and the residue is recrystallized from ethanol. 3.2 g (60%) of 3-(4-chlorobenzoyl)-isoquinoline imine are obtained.
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0.62 g
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5 g
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8 mL
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3.1 g
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